Cas no 7182-86-7 (Tetrabutylammonium p-Toluenesulfonate)

• Product Name: Tetrabutylammonium p-Toluenesulfonate
• CAS No: 7182-86-7
• MF: C₂₃H₄₃NO₃S
• MW: 413.657426118851
• MDL: MFCD00043227
• CID: 47277
• PubChem ID: 24861983
• Update Time: 2025-06-17

Tetrabutylammonium p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium 4-toluenesulfonate
• Tetrabutylammonium p-Toluenesulfonate
• 4-methylbenzenesulfonate,tetrabutylazanium
• tetrabutylammonium toluene-4-sulfonate
• p-Toluenesulfonic acid tetrabutylammonium salt
• TBA p-toluenesulfonate
• tetrabutylammonium tosylate
• tetra-n-butylammonium tosylate
• tetrabutylammonium 4-methylbenzenesulfonate
• Tetrabutylammonium, salt with 4-methylbenzenesulphonic acid (1:1)
• C23H43NO3S
• SZ034
• Tetrabutylammonium-p-toluenesulfonate
• TRA0069808
• O464
• AKOS025243482
• tetrabutylammonium4-methylbenzenesulfonate
• 7182-86-7
• tetrabutylammonium p-toluene sulfonate
• AS-65795
• D92730
• CHEMBL1077952
• T3660
• DTXSID80222102
• TETRABUTYLAMMONIUMTOLUENE-4-SULFONATE
• 4-methylbenzenesulfonate;tetrabutylazanium
• Tetrabutyl-ammonium p-Toluenesulfonate
• Tetrabutylammonium 4-toluenesulfonate [N4,4,4,4]TsO
• EINECS 230-548-8
• FT-0636384
• tetrabutylazanium 4-methylbenzene-1-sulfonate
• SCHEMBL157620
• MFCD00043227
• Tetrabutylammonium p-toluenesulfonate
• REAVCZWUMGIGSW-UHFFFAOYSA-M
• DB-055575

• MDL： MFCD00043227
• Inchi： 1S/C16H36N.C7H8O3S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-6-2-4-7(5-3-6)11(8,9)10/h5-16H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： REAVCZWUMGIGSW-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 413.29600
• Monoisotopic Mass: 413.29636541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data available
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: acetonitrile: 0.1 g/mL, clear, colorless
• PSA: 65.58000
• LogP: 6.98350
• Vapor Pressure: No data available
• λmax: 220(H2O)(lit.)

Tetrabutylammonium p-Toluenesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt